Cas no 1261774-14-4 (3,4'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl)

• Product Name: 3,4'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl
• CAS No: 1261774-14-4
• MF: C₁₅H₈F₈O
• MW: 356.210652351379
• CID: 4994943
• Update Time: 2025-06-13

3,4'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl

• Inchi： 1S/C15H8F8O/c16-13(17)24-12-10(2-1-3-11(12)15(21,22)23)8-4-6-9(7-5-8)14(18,19)20/h1-7,13H
• InChI Key： MGOGWHDBMPQLQO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC(F)F)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 397
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2

Additional information on 3,4'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl

Research Briefing on 3,4'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl (CAS: 1261774-14-4) in Chemical Biology and Pharmaceutical Applications

The compound 3,4'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl (CAS: 1261774-14-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. The presence of multiple fluorine atoms in its structure enhances its metabolic stability and lipophilicity, making it an attractive scaffold for drug development. Researchers have successfully employed this compound in the design of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most promising applications of 3,4'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl is in the development of kinase inhibitors. A 2023 study demonstrated its efficacy as a precursor in the synthesis of potent and selective inhibitors of the JAK-STAT signaling pathway, which plays a critical role in immune regulation and cancer progression. The compound's ability to modulate this pathway suggests potential applications in autoimmune diseases and oncology.

In addition to its therapeutic potential, recent research has explored the compound's utility in material science. Its unique electronic properties, stemming from the electron-withdrawing trifluoromethyl groups, make it a valuable building block for organic electronic materials. Studies have shown that derivatives of this compound exhibit excellent charge transport properties, paving the way for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 3,4'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl has also seen significant advancements. A 2022 publication detailed a novel, high-yield synthetic route that employs palladium-catalyzed cross-coupling reactions, significantly improving the efficiency and scalability of its production. This development is particularly important for facilitating further research and potential commercialization of derivatives based on this scaffold.

Despite these promising developments, challenges remain in the optimization of this compound for clinical applications. Current research is focusing on improving its pharmacokinetic properties and reducing potential off-target effects. Several research groups are employing structure-activity relationship (SAR) studies to modify the core structure while maintaining its beneficial properties.

In conclusion, 3,4'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl (CAS: 1261774-14-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug discovery and material science applications. Continued research in this area is expected to yield novel therapeutic agents and functional materials in the coming years.